Cas no 53929-75-2 (N2-Butyl-2,3-pyridinediamine)

• Product Name: N2-Butyl-2,3-pyridinediamine
• CAS No: 53929-75-2
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 1078163
• PubChem ID: 28818358
• Update Time: 2025-09-21

N2-Butyl-2,3-pyridinediamine Chemical and Physical Properties

Names and Identifiers

• N2-Butyl-2,3-pyridinediamine
• DTXSID501308472
• 53929-75-2
• SB54484
• AKOS009237579
• 2-N-butylpyridine-2,3-diamine
• N2-Butylpyridine-2,3-diamine

• MDL： MFCD11101082
• Inchi： 1S/C9H15N3/c1-2-3-6-11-9-8(10)5-4-7-12-9/h4-5,7H,2-3,6,10H2,1H3,(H,11,12)
• InChI Key： NQPVPVUORROSIB-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=CN=1)N)CCCC

Computed Properties

• Exact Mass: 165.12700
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: 2.53000

Additional information on N2-Butyl-2,3-pyridinediamine

N2-Butyl-2,3-pyridinediamine: A Comprehensive Overview

N2-Butyl-2,3-pyridinediamine, also known by its CAS number 53929-75-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two amino groups and a butyl group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions.

The synthesis of N2-butyl-2,3-pyridinediamine involves several steps, including the formation of the pyridine ring and subsequent substitution reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction while maintaining high purity levels.

One of the most notable applications of N2-butyl-2,3-pyridinediamine is in the field of catalysis. This compound serves as a precursor for various metal complexes that exhibit exceptional catalytic activity in processes such as hydrogenation and oxidation reactions. Recent advancements have highlighted its potential in asymmetric catalysis, where it plays a crucial role in producing enantioselective products.

In addition to catalysis, N2-butyl-2,3-pyridinediamine has found significant use in materials science. It is employed in the synthesis of coordination polymers and metal-organic frameworks (MOFs), which are widely used in gas storage and separation applications. Recent research has demonstrated its ability to form highly porous MOFs with exceptional surface areas, making them ideal for adsorption applications.

The compound also exhibits interesting biological properties. Studies have shown that N2-butyl-2,3-pyridinediamine can act as an inhibitor for certain enzymes, making it a potential candidate for drug development. Researchers are currently investigating its efficacy in targeting specific pathways associated with diseases such as cancer and neurodegenerative disorders.

From an environmental perspective, N2-butyl-2,3-pyridinediamine has been studied for its role in pollution control. It has been used as a component in remediation technologies aimed at removing heavy metals from contaminated water sources. Recent breakthroughs have focused on enhancing its stability under harsh environmental conditions to improve its practicality in real-world applications.

In terms of safety and handling, it is important to note that while N2-butyl-2,3-pyridinediamine is not classified as a hazardous material under normal conditions, proper precautions should be taken during synthesis and handling to avoid exposure. Occupational safety guidelines recommend using appropriate personal protective equipment when working with this compound.

Looking ahead, the future of N2-butyl-2,3-pyridinediamine seems promising as researchers continue to uncover new applications and optimize its properties. Its versatility across multiple disciplines ensures that it will remain a key compound in both academic and industrial settings for years to come.